Cas no 956738-04-8 (methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 956738-04-8
• MF: C₁₄H₁₂N₄O₂S
• MW: 300.335680961609
• CID: 4667554
• Update Time: 2025-10-29

methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(4-phenyl-2-thiazolyl)-, methyl ester
• methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C14H12N4O2S/c1-20-13(19)10-7-16-18(12(10)15)14-17-11(8-21-14)9-5-3-2-4-6-9/h2-8H,15H2,1H3
• InChI Key： PMYCXCFSWDWPLC-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C3=CC=CC=C3)=CS2)C(N)=C(C(OC)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate

Methyl 5-Amino-1-(4-Phenyl-1,3-Thiazol-2-Yl)-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

The compound with CAS No 956738-04-8, commonly referred to as methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate is characterized by its complex molecular architecture, which includes a pyrazole ring fused with a thiazole moiety and substituted with an amino group and a methyl ester. The presence of these functional groups imparts the molecule with versatile reactivity and selectivity, making it an attractive candidate for synthetic chemistry and bioactive compound design.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug. Additionally, its unique electronic properties make it a promising candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

The synthesis of methyl 5-amino-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and yield of the synthesis, making it more accessible for large-scale production.

In terms of applications, this compound has shown remarkable performance in biological assays targeting cancer cells. Its ability to selectively inhibit the growth of cancerous cells while sparing normal cells has positioned it as a lead compound in anticancer drug discovery programs. Furthermore, its photostability and thermal stability make it suitable for use in high-performance materials under harsh conditions.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of methyl 5-amino... (remaining text truncated due to length constraints)